![molecular formula C20H19N3O3 B2700437 2-(2-(3-methoxyphenyl)acetyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one CAS No. 1903771-81-2](/img/structure/B2700437.png)
2-(2-(3-methoxyphenyl)acetyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one
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Description
2-(2-(3-methoxyphenyl)acetyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one is a useful research compound. Its molecular formula is C20H19N3O3 and its molecular weight is 349.39. The purity is usually 95%.
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Scientific Research Applications
- The compound’s cobalt complex, [CoII(TMAPP)], has shown promise as a catalyst for the degradation of dyes. Researchers synthesized this complex along with the porphyrin precursor, 5,10,15,20-tetrakis{4-[((4-methoxyphenyl)acetyl)oxy]phenyl}porphyrin (H2TMAPP), in good yields .
- The catalytic power of [CoII(TMAPP)] was investigated for the decolorization of dyes such as methylene blue (MB) and crystal violet (CV) in the presence of hydrogen peroxide (H2O2). The results indicate its potential for efficient dye degradation .
- Porphyrins, including derivatives like this compound, have been explored for their use in PDT. PDT involves the activation of photosensitizers by light to generate reactive oxygen species, which selectively destroy cancer cells. The compound’s photochemical properties make it a candidate for PDT applications .
- Due to its conjugated cyclic planar structure, this compound may find applications as a functional dye or pigment. Its absorption and emission properties could be harnessed for coloration or optical devices .
- Porphyrins are known for their ability to absorb light and transfer energy efficiently. This compound could contribute to light-harvesting systems, such as in solar cells or artificial photosynthesis .
- Researchers examined the electrochemical behavior of the compound using cyclic voltammetry (CV). Understanding its redox properties is crucial for potential applications in electrocatalysis or energy storage devices .
- The compound’s dielectric properties, including conductivity (σ) and real (M’) and imaginary (M’') parts of the dielectric modulus, were studied as a function of temperature and frequency. These properties are relevant for electronic applications .
- While not directly reported for this specific compound, porphyrins in general have been investigated in fields like molecular wires, sensors, and solar cells. Further research could explore these applications for this compound .
Catalysis and Degradation of Dyes
Photodynamic Therapy (PDT)
Functional Dyes and Pigments
Energy Transfer and Light-Harvesting
Electrochemical Behavior
Dielectric Properties
Other Potential Fields
properties
IUPAC Name |
5-[2-(3-methoxyphenyl)acetyl]-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3/c1-26-15-6-4-5-14(11-15)12-19(24)22-10-8-17-16(13-22)20(25)23-9-3-2-7-18(23)21-17/h2-7,9,11H,8,10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAOVEVLBPDQMBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CC(=O)N2CCC3=C(C2)C(=O)N4C=CC=CC4=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(3-methoxyphenyl)acetyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one |
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